Cas no 107599-30-4 (3,3'-pytz)

• Product Name: 3,3'-pytz
• CAS No: 107599-30-4
• Molecular Formula: C₁₂H₈N₆
• Molecular Weight: 236.232
• CID: 3037782
• PubChem ID: 656025

3,3'-pytz Properties

Names and Identifiers

• 1,?2,?4,?5-?Tetrazine, 3,?6-?di-?3-?pyridinyl-
• 3,3'-pytz
• 3，6-di(pyridin-3-yl)-1，2，4，5-tetrazine
• 3,6-Di-pyridin-3-yl-1,2,4,5-tetrazine
• HMS2389N16
• 3,3'-DPTZ
• HMS1555H02
• YSWG050
• 107599-30-4
• IDI1_033202
• MLS000075752
• AKOS000570483
• SCHEMBL13830263
• 3,6-dipyridin-3-yl-1,2,4,5-tetrazine
• BDBM87615
• CCG-118680
• AE-848/01001003
• BIS(PYRIDIN-3-YL)-1,2,4,5-TETRAZINE
• SDCCGMLS-0033206.P002
• cid_656025
• CS-0170224
• SMR000014589
• TimTec1_007548
• MFCD00234777
• 3,6-bis(3-pyridinyl)-1,2,4,5-tetrazine
• 3,6-bis(3-pyridyl)-1,2,4,5-tetrazine
• 3,6-dipyridin-3-yl-1,2,4,5-tetraazine
• CHEMBL1550642
• 3,6-Di-pyridin-3-yl-[1,2,4,5]tetrazine
• BS-51964
• E77146
• 3,6-Di(pyridin-3-yl)-1,2,4,5-tetrazine

• InChIKey： OLXAHCQKLVGQOG-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8N6/c1-3-9(7-13-5-1)11-15-17-12(18-16-11)10-4-2-6-14-8-10/h1-8H
• SMILES： C1=CC(=CN=C1)C2=NN=C(N=N2)C3=CN=CC=C3

Computed Properties

• Exact Mass: 236.08104428g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 236.08104428g/mol
• Heavy Atom Count: 18
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 77.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrazines